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Compound of Interest

Compound Name: L-Cysteine-glutathione Disulfide

Cat. No.: B8017958

Essential Safety and Handling Guide for L-Cysteine-
glutathione Disulfide

This guide provides immediate, essential safety and logistical information for handling L-
Cysteine-glutathione Disulfide in a laboratory setting. The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:
e Name: L-Cysteine-glutathione Disulfide
e Synonyms: CYSH-GSH, L-CySSG[1][2]

e CAS Number: 13081-14-6[1][2]

Hazard Identification and Classification

L-Cysteine-glutathione Disulfide is classified as a hazardous substance. Key hazards
include:

 Skin Irritation (Category 2): Causes skin irritation.[1][3]

» Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][3]
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o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1][3]

» Flammability: May be a flammable solid.[3]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

To ensure safety when handling L-Cysteine-glutathione Disulfide, the following personal
protective equipment is mandatory:

PPE Category Specific Equipment

Eye and Face Protection Safety glasses with side-shields or goggles.

Chemical-resistant gloves (e.g., nitrile rubber).
Skin Protection Lab coat or other protective clothing to prevent

skin contact.

A NIOSH/MSHA-approved respirator is
) ) recommended if ventilation is inadequate or for
Respiratory Protection ] ]
prolonged exposure, especially when handling

the solid form where dust may be generated.

Safe Handling and Storage Protocols

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or aerosols.

o Ensure that an eyewash station and safety shower are readily accessible.[4]
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Review the
Safety Data Sheet (SDS).
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» Dispensing: When weighing or transferring the solid material, avoid creating dust.[4] Use
appropriate tools and a contained environment.

» Solution Preparation: L-Cysteine-glutathione Disulfide is soluble in water (approx. 20
mg/ml) and PBS (pH 7.2) (approx. 10 mg/ml).[5] It is sparingly soluble in organic solvents
like ethanol, DMSO, and dimethyl formamide.[5] When preparing aqueous solutions, it is
recommended to dissolve the crystalline solid directly in the aqueous buffer.[5] AQueous
solutions are not recommended for storage for more than one day.[5]

o Post-Handling: Wash hands thoroughly with soap and water after handling.[1] Remove and
launder contaminated clothing before reuse.

Storage:

o Store in a tightly sealed container in a cool, dry place.[1][4] The recommended storage
temperature is -20°C for long-term stability (=4 years).[5]

Accidental Release and Disposal Plan

Spill Response:
o Evacuate: Evacuate the immediate area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For a solid spill, carefully sweep up the material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[4]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent
and water.

Disposal:

o Dispose of waste material and empty containers in accordance with local, state, and federal
regulations. Do not allow the product to enter drains or waterways.[1][6]

First Aid Measures
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 After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[1][7]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15-20 minutes.[1] Remove contaminated clothing. If skin irritation occurs, seek medical
attention.

o After Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation
persists, get medical advice/attention.[1]

o After Swallowing: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention
if you feel unwell.[8]

Quantitative Data Summary

Property Value

Molecular Formula C13H22N408S2[2][3]
Molecular Weight 426.5 g/mol [2][3]
Solubility in Water ~20 mg/ml[5]
Solubility in PBS (pH 7.2) ~10 mg/ml[5]

Storage Temperature -20°C[5]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling L-Cysteine-glutathione
Disulfide in a laboratory setting, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://cdn.caymanchem.com/cdn/msds/17582m.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25682.pdf
https://cdn.caymanchem.com/cdn/msds/17582m.pdf
https://cdn.caymanchem.com/cdn/msds/17582m.pdf
https://cdn.caymanchem.com/cdn/msds/17582m.pdf
https://www.chemicalbook.com/msds/glutathione.htm
https://www.caymanchem.com/product/17582/l-cysteine-glutathione-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Cysteine-glutathione-disulfide
https://www.caymanchem.com/product/17582/l-cysteine-glutathione-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Cysteine-glutathione-disulfide
https://cdn.caymanchem.com/cdn/insert/17582.pdf
https://cdn.caymanchem.com/cdn/insert/17582.pdf
https://cdn.caymanchem.com/cdn/insert/17582.pdf
https://www.benchchem.com/product/b8017958?utm_src=pdf-body
https://www.benchchem.com/product/b8017958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8017958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling L-Cysteine-glutathione Disulfide
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Caption: Workflow for Handling L-Cysteine-glutathione Disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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